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Indene-C60 bisadduct (ICBA) has emerged as a promising electron acceptor material in the

field of organic and perovskite solar cells, offering potential advantages over the more

commonly used phenyl-C61-butyric acid methyl ester (PCBM). This guide provides a

comparative analysis of ICBA's performance, particularly in the context of tandem solar cell

applications, supported by experimental data and detailed protocols for researchers, scientists,

and drug development professionals.

Performance Comparison of ICBA and Alternative
Acceptors
While direct comparative studies of ICBA in tandem solar cells are limited, its performance

benefits can be clearly demonstrated in single-junction devices, which are the fundamental

building blocks of tandem architectures. The primary advantage of ICBA lies in its higher

Lowest Unoccupied Molecular Orbital (LUMO) energy level compared to PCBM. This higher

LUMO level typically results in a larger open-circuit voltage (Voc), a key parameter for

achieving high power conversion efficiency (PCE).

A comparative study on bulk heterojunction solar cells using poly(3-hexylthiophene) (P3HT) as

the donor material showed a significant increase in Voc when ICBA was used as the acceptor

instead of PCBM.[1][2] While PCBM-based devices exhibited a Voc of around 0.6 V, the ICBA-

based counterparts reached approximately 0.8 V.[1]
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Below is a summary of the performance parameters for P3HT-based single-junction solar cells

with different electron acceptors and electron transport layers (ETLs).

Donor Acceptor ETL Voc (V)
Jsc
(mA/cm²)

FF (%) PCE (%)

P3HT PCBM
Organic

ETL
~0.55 ~7 42-45 2.11 (avg)

P3HT ICBA ZnO ~0.8 ~7 52-55 2.86 (avg)

In the context of tandem solar cells, a 2024 study on all-perovskite tandem solar modules

utilized a hybrid electron transport layer composed of a mixture of fullerene (C60), PCBM, and

ICBA. This approach achieved a champion power conversion efficiency of 23.3% for a large-

area module (20.25 cm²). While this study does not isolate the performance of ICBA alone, its

inclusion in a high-performing tandem device underscores its compatibility and potential in such

architectures.

Experimental Protocols
The fabrication and characterization of tandem solar cells involve a multi-step process requiring

precise control over each layer. The following sections outline a general methodology for the

fabrication of an all-solution-processed tandem solar cell, a common architecture for flexible

and large-area applications.[3]

Fabrication of All-Solution-Processed Tandem Solar
Cells
1. Substrate Preparation:

Indium tin oxide (ITO)-coated glass or flexible substrates are sequentially cleaned in an

ultrasonic bath with detergent, deionized water, acetone, and isopropanol.

The substrates are then dried with nitrogen gas and treated with UV-ozone for 15-20 minutes

to improve the wettability and work function of the ITO surface.

2. Deposition of the Bottom Sub-cell:
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A hole transport layer (HTL), such as PEDOT:PSS, is spin-coated onto the cleaned ITO

substrate and annealed.

The active layer of the bottom sub-cell, typically a blend of a low bandgap polymer donor and

a fullerene acceptor (e.g., ICBA or PCBM), is then spin-coated from a solution in a glovebox.

The film is subsequently annealed to optimize its morphology.

An electron transport layer (ETL), such as a thin layer of a fullerene derivative or a metal

oxide like ZnO, is deposited on top of the active layer.

3. Deposition of the Interconnecting Layer (ICL):

The ICL is a critical component that facilitates charge recombination between the two sub-

cells. A common ICL consists of a layer of PEDOT:PSS on top of a metal oxide layer like

TiOₓ.[3]

The TiOₓ layer is first deposited, often from a precursor solution, followed by annealing.

The PEDOT:PSS layer is then spin-coated on top of the TiOₓ.

4. Deposition of the Top Sub-cell:

The active layer of the top sub-cell, typically a blend of a high bandgap polymer donor and a

fullerene acceptor, is spin-coated on top of the ICL.

A top ETL is then deposited.

5. Deposition of the Top Electrode:

Finally, a top metal electrode, such as silver (Ag) or aluminum (Al), is deposited by thermal

evaporation through a shadow mask to define the device area.

Characterization of Tandem Solar Cells
The performance of the fabricated tandem solar cells is evaluated under standard testing

conditions (STC: AM1.5G illumination at 100 mW/cm²).

1. Current Density-Voltage (J-V) Measurement:
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The J-V characteristics are measured using a solar simulator and a source meter.

Key performance parameters such as open-circuit voltage (Voc), short-circuit current density

(Jsc), fill factor (FF), and power conversion efficiency (PCE) are extracted from the J-V

curve.

2. External Quantum Efficiency (EQE) Measurement:

EQE, also known as incident photon-to-current conversion efficiency (IPCE), is measured to

determine the spectral response of the solar cell.

This measurement reveals how efficiently the device converts photons of different

wavelengths into charge carriers.
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Caption: A schematic diagram of a typical tandem solar cell architecture.
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Caption: A generalized workflow for the fabrication and characterization of tandem solar cells.
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Caption: A simplified diagram illustrating the charge generation and transport process in a solar

cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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